2-(4-methoxyphenyl)-3-nitro-2H-chromene

• IUPAC Name: 2-(4-methoxyphenyl)-3-nitro-2H-chromene
• InChI: InChI=1S/C16H13NO4/c1-20-13-8-6-11(7-9-13)16-14(17(18)19)10-12-4-2-3-5-15(12)21-16/h2-10,16H,1H3
• InChI Key: VWHLPNCPVHZLQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=CC3=CC=CC=C3O2)[N+](=O)[O-]
• Molecular Formula: C16H13NO4
• DSSTOX Substance ID: DTXSID40369709
• Molecular Weight: 283.28 g/mol
• CAS No.: 57544-02-2

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromene ring system, with the methoxy group attached to the phenyl ring and the nitro group attached to the 2-position of the chromene.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the electron-donating methoxy group and the electron-withdrawing nitro group. These groups could direct and influence various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the methoxy and nitro groups could affect properties such as polarity, solubility, and stability.

Scientific Research Applications

Structural Analysis

• Crystal Structure Characteristics : The crystal structure of a compound closely related to 2-(4-methoxyphenyl)-3-nitro-2H-chromene has been analyzed, showing specific conformational properties and intramolecular interactions, contributing to the understanding of its physical and chemical properties (Inglebert et al., 2014).

Biological Activities

• Antibacterial Effects : Research has demonstrated the antibacterial activities of derivatives of this compound, showing potential for the development of new antibacterial agents (Behrami & Dobroshi, 2019).
• Cytotoxicity and Anti-Cancer Potential : Certain derivatives of this compound have shown cytotoxic activities against cancer cell lines, suggesting their potential as anti-cancer agents (Rahmani-Nezhad et al., 2014).

Synthetic Applications

• Catalysis in Organic Synthesis : Novel polystyrene-supported catalysts have been developed for the Michael addition reaction, where compounds related to this compound played a significant role, highlighting their relevance in synthetic chemistry (Alonzi et al., 2014).
• Synthesis of Novel Derivatives : Research has focused on synthesizing novel derivatives of this compound, expanding the range of potentially useful compounds for various applications (Korotaev et al., 2017).

Radiosynthesis for Imaging

• Radiosynthesis for Imaging Applications : The compound 8-ethoxy-2-(4-[18 F]fluorophenyl)-3-nitro-2H-chromene, related to this compound, has been synthesized for imaging applications, demonstrating the potential of such compounds in medical diagnostics (Liu et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many chromene derivatives exhibit biological activity and are used in medicinal chemistry.

Future Directions

The study of chromene derivatives is an active area of research in medicinal chemistry, and there may be potential for the development of new synthetic methods and applications for these compounds.